Cas no 104975-20-4 (1H-Cycloprop[e]azulen-5-ol, decahydro-3,3,5,7b-tetramethyl-, (1aR,4aR,5S,7aS,7bS)-rel-(+)-)

1H-Cycloprop[e]azulen-5-ol, decahydro-3,3,5,7b-tetramethyl-, (1aR,4aR,5S,7aS,7bS)-rel-(+)- structure
104975-20-4 structure
Product Name:1H-Cycloprop[e]azulen-5-ol, decahydro-3,3,5,7b-tetramethyl-, (1aR,4aR,5S,7aS,7bS)-rel-(+)-
CAS No:104975-20-4
MF:C15H26O
MW:222.366344928741
CID:173960
Update Time:2024-03-01

1H-Cycloprop[e]azulen-5-ol, decahydro-3,3,5,7b-tetramethyl-, (1aR,4aR,5S,7aS,7bS)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Cycloprop[e]azulen-5-ol,decahydro-3,3,5,7b-tetramethyl-, (1aR,4aR,5S,7aS,7bS)-rel-(+)-
    • (+)-Leptographiol
    • 1H-Cycloprop[e]azulen-5-ol,decahydro-3,3,5,7b-tetramethyl-, (1aa,4aa,5b,7ab,7ba)-(+)-
    • Leptographiol
    • 1H-Cycloprop[e]azulen-5-ol, decahydro-3,3,5,7b-tetramethyl-, (1aR,4aR,5S,7aS,7bS)-rel-(+)-
    • Inchi: 1S/C15H26O/c1-13(2)7-10-8-14(10,3)11-5-6-15(4,16)12(11)9-13/h10-12,16H,5-9H2,1-4H3
    • InChI Key: LKSYOLUCMPBADN-UHFFFAOYSA-N
    • SMILES: CC12C3CCC(C3CC(C)(C)CC1C2)(O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • XLogP3: 5.176

1H-Cycloprop[e]azulen-5-ol, decahydro-3,3,5,7b-tetramethyl-, (1aR,4aR,5S,7aS,7bS)-rel-(+)- Related Literature

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